![molecular formula C21H27N5O3 B2675995 N1-(isoxazol-3-yl)-N2-(2-(1-methylindolin-5-yl)-2-(piperidin-1-yl)ethyl)oxalamide CAS No. 922031-86-5](/img/structure/B2675995.png)
N1-(isoxazol-3-yl)-N2-(2-(1-methylindolin-5-yl)-2-(piperidin-1-yl)ethyl)oxalamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N1-(isoxazol-3-yl)-N2-(2-(1-methylindolin-5-yl)-2-(piperidin-1-yl)ethyl)oxalamide is a useful research compound. Its molecular formula is C21H27N5O3 and its molecular weight is 397.479. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Chemical Properties
- Cycloaddition Approaches for Alkaloid Synthesis : A study by Singh and Roth (2011) presents a [3+2] cycloaddition approach to synthesize the 3-hydroxy-3-alkyl oxindole scaffold, leading towards the synthesis of pyrrolidinoindoline alkaloids, which are found in many natural products. This methodology demonstrates the potential of cycloaddition in creating complex molecules for natural product synthesis and pharmaceutical research (Singh & Roth, 2011).
Biological Activities
- Molecular Interaction Studies : Research on the molecular interaction of specific antagonists with the CB1 cannabinoid receptor by Shim et al. (2002) provides insights into the design of receptor-specific drugs, showcasing the importance of structural and conformational analysis in drug discovery (Shim et al., 2002).
- Anti-Acetylcholinesterase Inhibitors : A study by Sugimoto et al. (1995) on anti-acetylcholinesterase (AChE) inhibitors highlights the development of compounds for treating neurological disorders, emphasizing the role of structural modifications in enhancing biological activity (Sugimoto et al., 1995).
- Antibacterial Activity : Khalid et al. (2016) synthesized N-substituted derivatives of a specific compound, demonstrating moderate to talented antibacterial activity. This research underscores the potential of chemical modifications in developing new antibacterial agents (Khalid et al., 2016).
Pharmacological Effects
- Diuretic and Antihypertensive Effects : The pharmacological studies of Etozolin, a diuretic with a novel chemical structure, reveal its potent diuretic and saluretic properties along with a marked antihypertensive effect, indicating the importance of novel compounds in developing new therapeutic agents (Herrmann et al., 1977).
properties
IUPAC Name |
N-[2-(1-methyl-2,3-dihydroindol-5-yl)-2-piperidin-1-ylethyl]-N'-(1,2-oxazol-3-yl)oxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H27N5O3/c1-25-11-7-16-13-15(5-6-17(16)25)18(26-9-3-2-4-10-26)14-22-20(27)21(28)23-19-8-12-29-24-19/h5-6,8,12-13,18H,2-4,7,9-11,14H2,1H3,(H,22,27)(H,23,24,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PKXXBCCYDDJKAR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCC2=C1C=CC(=C2)C(CNC(=O)C(=O)NC3=NOC=C3)N4CCCCC4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H27N5O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
397.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.